Cas no 668484-45-5 (2-{4-(tert-butoxy)carbonylpiperazin-1-yl}-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-{4-(tert-butoxy)carbonylpiperazin-1-yl}-1,3-thiazole-4-carboxylic acid
• CAS No: 668484-45-5
• MF: C₁₃H₁₉N₃O₄S
• MW: 313.372661828995
• MDL: MFCD06658980
• CID: 841426
• PubChem ID: 59496772
• Update Time: 2025-04-19

2-{4-(tert-butoxy)carbonylpiperazin-1-yl}-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)thiazole-4-carboxylic acid
• 2-(PIPERDIN-4-YL)-1,3-THIAZOLE-4-CARBOXYLIC ACID, N1-BOC PROTECTED
• 2-[1-(tert-Butoxycarbonyl)-4-piperidinyl]-1,3-thiazole-4-carboxylic acid
• 2-[1-(TERT-BUTOXYCARBONYL)PIPERDIN-4-YL]-1,3-THIAZOLE-4-CARBOXYLIC ACID
• 2-[1-(tert-butoxycarbonyl)piperid-4-yl]-1,3-thiazole-4-carboxylic acid
• 2-[1-(tert-butoxycarbonyl)piperidin-4-yl]-1,3-thiazole-4-carboxylic acid
• AX8069027
• ST24039384
• 2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]-1,3-thiazole-4-carboxylic acid
• 2-{4-(tert-butoxy)carbonylpiperazin-1-yl}-1,3-thiazole-4-carboxylic acid

• MDL： MFCD06658980
• Inchi： 1S/C13H19N3O4S/c1-13(2,3)20-12(19)16-6-4-15(5-7-16)11-14-9(8-21-11)10(17)18/h8H,4-7H2,1-3H3,(H,17,18)
• InChI Key： FMSFMUBALWPCQM-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 312.11400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 405
• Topological Polar Surface Area: 111

Experimental Properties

• Melting Point: 162 °C
• Boiling Point: 0°C
• Flash Point: 0°C
• PSA: 107.97000
• LogP: 2.89370

2-{4-(tert-butoxy)carbonylpiperazin-1-yl}-1,3-thiazole-4-carboxylic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines